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Compound of Interest

Compound Name: RG7167

Cat. No.: B1579151

For researchers, scientists, and drug development professionals handling the investigational
compound RG7167, also known as Bitopertin, adherence to proper disposal procedures is
crucial for maintaining laboratory safety and environmental compliance. This guide provides
essential logistical information and step-by-step guidance for the safe disposal of RG7167,
based on available safety data.

Safety and Handling Overview

According to the Safety Data Sheet (SDS) for Bitopertin, the substance is not classified as
hazardous according to the Globally Harmonized System (GHS). However, standard laboratory
best practices for handling chemical compounds should always be observed.

Key Handling Precautions:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses, gloves, and a lab coat, when handling RG7167.

o Ventilation: Work in a well-ventilated area to minimize the potential for inhalation.

o Skin Contact: Although the product is generally not found to irritate the skin, in case of
contact, wash the affected area with soap and water.

e Eye Contact: In case of contact with eyes, rinse opened eyes for several minutes under
running water.
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 Ingestion: If swallowed and symptoms persist, consult a doctor.

Quantitative Data and Physical Properties

The following table summarizes the key quantitative and physical properties of Bitopertin
(RG7167).

Property Data

Chemical Name Bitopertin

Synonyms RG1678, RO4917838
CAS Number 845614-11-1

Molecular Formula C21H20F7N304S
Molecular Weight 543.46 g/mol
Appearance Solid (White to off-white)

N Powder: -20°C for 3 years, 4°C for 2 years. In
Storage Conditions
solvent: -80°C for 2 years.[1]

Flammability Product is not flammable.

DMSO: 50 mg/mL (92 mM) with sonication
Solubility in Solvents recommended. Ethanol: 5 mg/mL (9.2 mM) with

sonication recommended.

Experimental Protocols: Disposal Procedure

While a specific, detailed experimental protocol for the disposal of RG7167 is not available, the
following step-by-step procedure is based on the information from the Safety Data Sheet and
standard laboratory practices for non-hazardous chemical waste.

Materials:
o Appropriately labeled, sealable waste container for chemical solids.

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat.
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e Spatula or other suitable tool for transferring solid waste.

Procedure:

e Segregation: Ensure that RG7167 waste is not mixed with other incompatible waste streams.
e Collection of Solid Waste:

o Carefully transfer all solid RG7167 waste, including any residual powder from original
containers and contaminated disposables (e.g., weighing paper), into a designated and
clearly labeled chemical waste container.

o Use a spatula or other appropriate tool to ensure a complete transfer and to avoid
generating dust.

o Container Labeling:

o The waste container must be clearly labeled with "RG7167 (Bitopertin) Waste" and any
other information required by your institution's Environmental Health and Safety (EHS)
department.

o Storage of Waste:

o Store the sealed waste container in a designated, secure area away from general
laboratory traffic until it is collected by your institution's EHS or a licensed waste disposal
contractor.

o Accidental Spills:
o In the event of a spill, pick up the material mechanically.
o Avoid allowing the substance to enter sewers or surface/ground water.
o Clean the spill area thoroughly.

o Disposal of Empty Containers:

o Thoroughly empty the original container of all contents.
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o Obliterate or deface the original label.

o Dispose of the empty container in accordance with your institution's guidelines for
chemically contaminated glass or plastic.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of RG7167
(Bitopertin) in a laboratory setting.

Figure 1: Step-by-step workflow for the disposal of RG7167 (Bitopertin).

Disclaimer: This information is intended as a guide and is based on the available Safety Data
Sheet. It is the responsibility of the user to be aware of and to follow all applicable local, state,
and federal regulations for chemical waste disposal. Always consult with your institution's
Environmental Health and Safety (EHS) department for specific guidance and protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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